N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide

Specification

• CAS No.: 1172475-20-5
• Molecular Formula: C19H22N6O4S
• Molecular Weight: 430.5 g/mol
• IUPAC Name: N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide
• Standard InChI: InChI=1S/C19H22N6O4S/c1-13-12-16(24(2)23-13)18-21-22-19(29-18)20-17(26)14-6-8-15(9-7-14)30(27,28)25-10-4-3-5-11-25/h6-9,12H,3-5,10-11H2,1-2H3,(H,20,22,26)
• Standard InChI Key: LFGPMKJLVXTALH-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4)C
• Canonical SMILES: CC1=NN(C(=C1)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4)C

Introduction

The compound N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide is a complex organic molecule that combines several pharmacologically relevant moieties, including a pyrazole ring, an oxadiazole ring, and a piperidine sulfonamide group. This compound is of interest due to its potential biological activities, which could include anti-inflammatory, antifungal, or antimalarial properties, depending on its structural features and the biological targets it interacts with.

Synthesis

The synthesis of such compounds typically involves multiple steps, starting with the preparation of the oxadiazole ring, which can be achieved through reactions involving hydrazides and esters or acids. The piperidine sulfonamide group can be introduced via sulfonation reactions. The pyrazole ring can be attached through various coupling reactions, depending on the available functional groups.

Biological Activities

Compounds with similar structures have shown potential in various biological activities:

• Antifungal Activity: Compounds with oxadiazole and sulfonamide moieties have demonstrated efficacy against fungal strains.

• Antimalarial Activity: Triazolo-pyridine sulfonamides have shown promise as antimalarial agents.

• Anti-inflammatory and Anticancer Properties: Oxadiazole derivatives have been explored for their anti-inflammatory and anticancer activities.

Potential Applications

Given its structural components, N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide could be investigated for:

• Pharmaceutical Development: Its potential biological activities make it a candidate for drug development.

• Biological Research: It could serve as a tool compound to study specific biological pathways.

Analytical Techniques for Characterization

The characterization of this compound would typically involve:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine its molecular structure.

• Infrared (IR) Spectroscopy: To identify functional groups.

• Mass Spectrometry (MS): To confirm its molecular weight.

Data Table: Comparison of Related Compounds

Compound Name	Structural Features	Potential Biological Activities
N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide	Pyrazole and oxadiazole rings	Anti-inflammatory, anticancer
N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide	Pyrazole, oxadiazole, piperidine sulfonamide	Antifungal, antimalarial, anti-inflammatory
4-Substituted N-(5-amino-1H-1,2,4-triazol-3-yl)pyridine-3-sulfonamides	Triazole and pyridine sulfonamide	Antifungal

This table highlights the diversity of compounds with similar structural motifs and their potential biological activities, emphasizing the importance of structural modifications in influencing biological efficacy.